Cas no 330601-49-5 (1-(chloroacetyl)-4-(2-chlorophenyl)piperazine)

• Product Name: 1-(chloroacetyl)-4-(2-chlorophenyl)piperazine
• CAS No: 330601-49-5
• MF: C₁₂H₁₄Cl₂N₂O
• MW: 273.158360958099
• MDL: MFCD01252305
• CID: 1455012
• PubChem ID: 16226893
• Update Time: 2025-06-20

1-(chloroacetyl)-4-(2-chlorophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(chloroacetyl)-4-(2-chlorophenyl)-
• 1-(chloroacetyl)-4-(2-chlorophenyl)piperazine
• 330601-49-5
• 2-chloro-1-[4-(2-chlorophenyl)piperazin-1-yl]ethanone
• AKOS000101208
• CS-0269585
• EN300-22967
• F2158-1306
• Z147647318
• 2-chloro-1-[4-(2-chlorophenyl)piperazin-1-yl]ethan-1-one
• 2-Chloro-1-(4-(2-chlorophenyl)piperazin-1-yl)ethan-1-one

• MDL： MFCD01252305
• Inchi： 1S/C12H14Cl2N2O/c13-9-12(17)16-7-5-15(6-8-16)11-4-2-1-3-10(11)14/h1-4H,5-9H2
• InChI Key： RJCXEMSJCSMCHY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1CCN(C(CCl)=O)CC1

Computed Properties

• Exact Mass: 272.04852
• Monoisotopic Mass: 272.0483185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55

Additional information on 1-(chloroacetyl)-4-(2-chlorophenyl)piperazine

Introduction to 1-(chloroacetyl)-4-(2-chlorophenyl)piperazine (CAS No. 330601-49-5)

1-(chloroacetyl)-4-(2-chlorophenyl)piperazine, identified by its Chemical Abstracts Service (CAS) number 330601-49-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This piperazine derivative features a unique structural framework that has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The compound’s molecular structure consists of a piperazine ring substituted with a chloroacetyl group at the 1-position and a 2-chlorophenyl group at the 4-position, which together contribute to its distinct chemical properties and reactivity.

The synthesis of 1-(chloroacetyl)-4-(2-chlorophenyl)piperazine involves a series of well-defined chemical transformations that highlight the ingenuity of modern organic synthesis techniques. The process typically begins with the preparation of the piperazine core, followed by selective functionalization to introduce the chloroacetyl and 2-chlorophenyl substituents. Advanced catalytic methods and protecting group strategies are often employed to ensure high yields and purity, underscoring the compound’s synthetic elegance.

One of the most compelling aspects of 1-(chloroacetyl)-4-(2-chlorophenyl)piperazine is its versatility in medicinal chemistry. The presence of both chloroacetyl and chlorophenyl groups makes it a valuable intermediate for the synthesis of more complex molecules, particularly those targeting central nervous system (CNS) disorders. Recent studies have demonstrated its utility in generating derivatives with enhanced pharmacological profiles, including improved bioavailability and reduced side effects.

Recent advancements in computational chemistry have further illuminated the potential of 1-(chloroacetyl)-4-(2-chlorophenyl)piperazine as a scaffold for drug discovery. Molecular modeling studies have revealed that this compound can interact with various biological targets, including enzymes and receptors implicated in neurological conditions. These insights have spurred interest in developing novel therapeutics based on its structural motif, with particular focus on disorders such as depression, anxiety, and neurodegenerative diseases.

The pharmacological activity of 1-(chloroacetyl)-4-(2-chlorophenyl)piperazine has been explored in several preclinical studies. Researchers have investigated its effects on monoamine oxidase (MAO) inhibition, a key enzyme involved in neurotransmitter metabolism. Preliminary findings suggest that derivatives of this compound may exhibit potent MAO inhibition without causing significant toxicity, making them promising candidates for further development. Additionally, its interaction with other CNS receptors has been examined, revealing potential benefits in modulating neurotransmitter systems relevant to mood regulation.

The chemical stability and solubility profile of 1-(chloroacetyl)-4-(2-chlorophenyl)piperazine are critical factors that influence its suitability for pharmaceutical applications. Studies have shown that this compound exhibits good stability under various storage conditions, ensuring its integrity during transportation and formulation into drug products. Furthermore, its solubility characteristics make it amenable to formulation into diverse dosage forms, including oral tablets and injectable solutions, thereby expanding its therapeutic utility.

In conclusion, 1-(chloroacetyl)-4-(2-chlorophenyl)piperazine (CAS No. 330601-49-5) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, synthetic accessibility, and promising pharmacological properties position it as a valuable tool for developing novel therapeutics. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing some of the most challenging diseases affecting human health today.